Cas no 1806577-97-8 (1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one
• CAS No: 1806577-97-8
• MF: C₁₀H₉Br₃O
• MW: 384.889860868454
• CID: 4973649
• Update Time: 2025-06-09

1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9Br3O/c1-6(14)10(13)7-2-3-8(5-11)9(12)4-7/h2-4,10H,5H2,1H3
• InChI Key： WCJFPVHRXUUKCS-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CBr)=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one (CAS No. 1806577-97-8)

The compound 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one, identified by the CAS number 1806577-97-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to a class of aromatic ketones with brominated substituents, which are widely explored for their potential applications in drug discovery and material science. The structural features of this molecule, particularly the presence of multiple bromine atoms and a reactive methyl group, make it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one is its versatility in chemical transformations. The bromine atoms attached to the aromatic ring and the methyl group provide multiple sites for functionalization, enabling chemists to tailor the molecule for specific applications. In recent years, there has been growing interest in using such brominated aromatic ketones as building blocks for the development of novel therapeutic agents. The reactivity of these compounds allows for the facile introduction of other functional groups, such as amines or alcohols, which can be crucial for drug-target interactions.

Recent research has highlighted the role of 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes involved in cancer metabolism. The bromine atoms can be selectively removed or modified through palladium-catalyzed cross-coupling reactions, allowing for the construction of diverse pharmacophores. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop next-generation drugs.

In addition to its pharmaceutical applications, 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one has shown promise in materials science. The brominated aromatic system can enhance the thermal stability and electronic properties of polymers, making it useful in the development of advanced materials for electronic devices. The ability to incorporate bromine into organic frameworks also opens up possibilities for creating flame-retardant materials with improved safety characteristics.

The synthesis of 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one typically involves multi-step organic reactions, starting from commercially available precursors such as benzaldehyde derivatives. The key steps often include bromination reactions followed by condensation and further functionalization. Advances in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

One notable application of 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one is in the development of photoreactive compounds. The presence of bromine atoms can influence the absorption and emission properties of organic molecules when incorporated into polymers or nanoparticles. This has led to innovative approaches in photodynamic therapy, where light-sensitive drugs are designed to release reactive species upon exposure to specific wavelengths.

The compound's role in drug discovery extends beyond simple intermediates. It serves as a scaffold for generating libraries of diverse molecules that can be screened for biological activity. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying lead compounds derived from 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one. This approach has been particularly successful in targeting protein-protein interactions, which are often difficult to inhibit with traditional small-molecule drugs.

Future research directions may explore the use of 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one in green chemistry initiatives. By optimizing synthetic routes to minimize waste and energy consumption, scientists can make this compound more sustainable for large-scale production. Additionally, exploring its potential in biodegradable materials could open new avenues for environmental applications.

In conclusion, 1-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-2-one (CAS No. 1806577-97-8) is a multifaceted compound with significant potential across multiple disciplines. Its structural features and reactivity make it an invaluable tool for pharmaceutical researchers and material scientists alike. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug development and advanced materials.